Cas no 2229214-36-0 ({1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine)

• Product Name: {1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine
• CAS No: 2229214-36-0
• MF: C₁₂H₁₃F₄NO
• MW: 263.231337308884
• CID: 6255159
• PubChem ID: 165742027
• Update Time: 2025-05-24

{1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine
• EN300-1964053
• {1-[3-(difluoromethoxy)-4-methylphenyl]-2,2-difluorocyclopropyl}methanamine
• 2229214-36-0

• Inchi： 1S/C12H13F4NO/c1-7-2-3-8(4-9(7)18-10(13)14)11(6-17)5-12(11,15)16/h2-4,10H,5-6,17H2,1H3
• InChI Key： QJLPOKAJMMDPAB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(C)=C(C=1)OC(F)F)CN)F

Computed Properties

• Exact Mass: 263.09332669g/mol
• Monoisotopic Mass: 263.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine

Comprehensive Overview of {1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine (CAS No. 2229214-36-0)

The compound {1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine (CAS No. 2229214-36-0) is a fluorinated organic molecule with a unique structural framework, combining a difluoromethoxy group, a methylphenyl ring, and a difluorocyclopropyl moiety. This structure grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its methanamine functional group further enhances its potential as a building block for bioactive molecules, particularly in the development of novel therapeutics and specialty chemicals.

Recent advancements in fluorinated compounds have highlighted the importance of molecules like {1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine. Fluorination is a key strategy in modern drug design, as it improves metabolic stability, bioavailability, and binding affinity. Researchers are increasingly exploring difluoromethoxy and difluorocyclopropyl derivatives due to their ability to modulate electronic and steric effects, which are critical for optimizing drug-receptor interactions. This compound's CAS No. 2229214-36-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical synthesis.

One of the most common questions about {1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine revolves around its synthetic routes. The incorporation of difluoromethoxy and difluorocyclopropyl groups requires specialized reagents and conditions, such as the use of fluorinating agents like DAST or Deoxo-Fluor. The methylphenyl ring adds complexity to the synthesis, necessitating precise control over regioselectivity and reaction kinetics. These challenges make the compound a valuable case study for organic chemists aiming to master advanced fluorination techniques.

In the context of green chemistry, the environmental impact of fluorinated compounds is a hot topic. While {1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine offers significant benefits in drug design, its persistence in ecosystems raises concerns. Researchers are investigating biodegradable alternatives or catalytic methods to reduce waste during its production. This aligns with the growing demand for sustainable fluorochemistry, a trend frequently highlighted in recent scientific literature and industry reports.

The pharmacological potential of {1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine is another area of intense exploration. Its methanamine group can serve as a versatile handle for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. Preliminary studies suggest that similar fluorinated structures exhibit activity against central nervous system (CNS) targets, making this compound a candidate for neurodegenerative disease research. Keywords like "fluorinated CNS drugs" and "difluorocyclopropyl therapeutics" are increasingly popular in academic search engines.

From a commercial perspective, CAS No. 2229214-36-0 is gaining attention in patent filings and proprietary formulations. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to clients in the pharmaceutical and agrochemical sectors. Its niche applications, such as in crop protection or veterinary medicine, further drive demand. Analysts note that the market for such fluorinated intermediates is projected to grow, fueled by the expanding need for precision-targeted bioactive molecules.

In summary, {1-3-(difluoromethoxy)-4-methylphenyl-2,2-difluorocyclopropyl}methanamine (CAS No. 2229214-36-0) represents a fascinating intersection of synthetic chemistry, drug discovery, and environmental science. Its structural features, including the difluoromethoxy, methylphenyl, and difluorocyclopropyl groups, offer rich opportunities for innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the next generation of fluorinated molecules.